Cas no 893925-12-7 (2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile)

• Product Name: 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile
• CAS No: 893925-12-7
• MF: C₁₄H₁₂N₆O
• MW: 280.28468132019
• CID: 6327622
• PubChem ID: 7476537
• Update Time: 2025-10-29

2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile
• 2-[3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetonitrile
• AKOS024616050
• F1876-1066
• 893925-12-7
• 2-(3-(3,5-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetonitrile
• 2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetonitrile
• 2-(3-(3,5-dimethylphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)acetonitrile

• Inchi： 1S/C14H12N6O/c1-9-5-10(2)7-11(6-9)20-13-12(17-18-20)14(21)19(4-3-15)8-16-13/h5-8H,4H2,1-2H3
• InChI Key： FSZSNMBGRCPUMG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC#N)N(C1C=C(C)C=C(C)C=1)N=N2

Computed Properties

• Exact Mass: 280.10725903g/mol
• Monoisotopic Mass: 280.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetonitrile

Compound CAS No 893925-12-7: A Comprehensive Overview

The compound with CAS No 893925-12-7, known as 2-(3-(3,5-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl)acetonitrile, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in drug discovery and material science.

Structural Analysis: The molecule features a triazolopyrimidine core with a nitrile group attached at the 6-position of the triazolopyrimidine ring. The presence of a dimethylphenyl substituent adds complexity to the structure, enhancing its stability and reactivity. This combination of functional groups makes the compound versatile for various chemical reactions and applications.

Biological Activity: Research indicates that CAS No 893925-12-7 exhibits potent anti-inflammatory and antioxidant properties. Studies conducted in 2023 have shown its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory drugs.

Synthesis and Applications: The synthesis of this compound involves a multi-step process utilizing advanced organic chemistry techniques. Recent advancements in catalytic methods have improved the yield and purity of the compound. Its applications extend beyond pharmacology; it has shown promise in polymer chemistry as a building block for high-performance materials.

Safety and Handling: While handling CAS No 893925-12-7, standard laboratory safety protocols should be followed to ensure safe usage. Proper ventilation and personal protective equipment are recommended due to its potential irritant properties.

Future Prospects: Ongoing research is exploring the use of this compound in targeted drug delivery systems and as a component in advanced materials for electronic applications. Its unique properties position it as a key player in future innovations across multiple disciplines.